Cas no 37002-45-2 (1,4-Di-O-tosyl-2,3-O-isopropylidene-L-threitol)

• Product Name: 1,4-Di-O-tosyl-2,3-O-isopropylidene-L-threitol
• CAS No: 37002-45-2
• MF: C₂₁H₂₆O₈S₂
• MW: 470.556344509125
• MDL: MFCD00003212
• CID: 89230
• PubChem ID: 87568101
• Update Time: 2025-04-18

1,4-Di-O-tosyl-2,3-O-isopropylidene-L-threitol Chemical and Physical Properties

Names and Identifiers

• (4S-trans)-2,2-dimethyl-1,3-dioxolane-4,5-dimethyl bis(toluene-p-sulphonate)
• (-)-1,4-Di-O-tosyl-2,3-O-isopropylidene-L-threitol
• (4S,5S)-(-)-2,2-Dimethyl-4,5-Bis(Tosyloxymethyl)-1,3-Dioxide
• (4S,5S)-(+)-O-Isopropylidene-2,3-dihydroxy-1,4-bis(p-tosyl)butane
• [2,2-dimethyl-5-[(4-methylphenyl)sulfonyloxymethyl]-1,3-dioxolan-4-yl]methyl 4-methylbenzenesulfonate
• 1,4-Di-O-tosyl-2,3-O-isopropylidene-L-threitol
• (?)-1,4-Di-O-tosyl-2,3-O-isopropylidene-L-threitol
• (?)-2,3-O-Isopropylidene-1,4-di-O-tosyl-L-threitol
• (?)-2,3-O-Isopropylidene-L-threitol 1,4-ditosylate
• (4S,5S)-(-)-2,
• (4S,5S)-4,5-Bis(tosyloxymethyl)-2,2-dimethyl-1,3-dioxolane
• (4S,5S)-(-)-4,5-Bis(tosyloxymethyl)-2,2-dimethyl-1,3-dioxolane
• (4S,5S)-(-)-2,3-O-Isopropylidene-1,4-di-O-tosyl-L-threitol
• (S,S)-(-)-2,3-O-Isopropylidenethreitol 1,4-ditosylate
• 4-Methylbenzenesulfonic acid [(4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-diyl]bis(methylene) ester
• ((4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(methylene) bis(4-methylbenzenesulfonate)
• Q63409318
• (-)-1,4-Di-o-tosyl-2,3-o-isopropylidenethreitol
• (4S,5S)-2,2-DIMETHYL-4,5-BIS(TOSYLOXYMETHYL)-1,3-DIOXOLANE
• [(4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-diyl]bis(methylene) bis(4-methylbenzenesulfonate)
• CBDivE_001560
• KPFDKWNWYAXRNJ-PMACEKPBSA-N

• MDL： MFCD00003212
• Inchi： 1S/C21H26O8S2/c1-15-5-9-17(10-6-15)30(22,23)26-13-19-20(29-21(3,4)28-19)14-27-31(24,25)18-11-7-16(2)8-12-18/h5-12,19-20H,13-14H2,1-4H3/t19-,20-/m0/s1
• InChI Key： KPFDKWNWYAXRNJ-PMACEKPBSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@H]1[C@H](COS(C2C=CC(C)=CC=2)(=O)=O)OC(C)(C)O1

Computed Properties

• Exact Mass: 470.10700
• Monoisotopic Mass: 470.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 122

Experimental Properties

• Color/Form: powder
• Density: 1.275±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 90.0 to 94.0 deg-C
• Boiling Point: 542.03°C (rough estimate)
• Flash Point: 321.7°C
• Refractive Index: 1.6000 (estimate)
• Solubility: Insuluble (5.6E-3 g/L) (25 ºC),
• Stability/Shelf Life: store cold
• PSA: 121.96000
• LogP: 5.09590
• Optical Activity: [α]23/D −12.3°, c = 8.8 in chloroform
• Solubility: Not determined

1,4-Di-O-tosyl-2,3-O-isopropylidene-L-threitol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters